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Compound of Interest

Compound Name: (-)-Enitociclib

Cat. No.: B15565027 Get Quote

Technical Support Center: (-)-Enitociclib
Welcome to the technical support center for (-)-Enitociclib. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of (-)-Enitociclib in their experiments. Here you will find troubleshooting guides

and frequently asked questions (FAQs) to address common challenges, particularly those

related to solubility in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is (-)-Enitociclib and what is its mechanism of action?

(-)-Enitociclib is a potent and highly specific inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1]

[2] CDK9 is a key component of the Positive Transcription Elongation Factor b (P-TEFb)

complex, which plays a crucial role in regulating transcriptional elongation by phosphorylating

the C-terminal domain of RNA Polymerase II. By inhibiting CDK9, (-)-Enitociclib prevents this

phosphorylation, leading to the downregulation of short-lived anti-apoptotic proteins and

oncogenes, such as MYC and MCL1.[3][4][5] This ultimately induces cell cycle arrest and

apoptosis in cancer cells, particularly those dependent on high transcriptional activity for

survival.

Q2: What is the solubility of (-)-Enitociclib in DMSO?
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The solubility of (-)-Enitociclib in DMSO has been reported by various suppliers. It is important

to note that the quality of DMSO, particularly its water content, can significantly impact

solubility. Always use anhydrous, high-purity DMSO for preparing stock solutions.

Q3: My (-)-Enitociclib is not fully dissolving in DMSO. What are the possible reasons and

solutions?

Several factors can contribute to incomplete dissolution of (-)-Enitociclib in DMSO. Please

refer to the troubleshooting guide below for a systematic approach to resolving this issue.

Q4: I observed precipitation in my (-)-Enitociclib DMSO stock solution after storage or a

freeze-thaw cycle. What should I do?

Precipitation after storage, especially following freeze-thaw cycles, is a common issue with

small molecule inhibitors dissolved in DMSO. It is recommended to warm the vial to 37°C and

vortex or sonicate to redissolve the compound. To minimize this issue, it is best practice to

aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q5: What is the recommended method for diluting my (-)-Enitociclib DMSO stock solution into

an aqueous buffer for my experiment?

Direct dilution of a high-concentration DMSO stock into an aqueous buffer can often lead to

precipitation of the compound. To avoid this, it is recommended to perform serial dilutions of the

DMSO stock in DMSO first, and then add the final, more diluted DMSO solution to your

aqueous buffer. The final concentration of DMSO in your assay should be kept as low as

possible, typically below 0.5%, to avoid solvent-induced artifacts. Always include a vehicle

control with the same final DMSO concentration in your experiments.
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Parameter Value Source

Molecular Weight 404.43 g/mol

Solubility in DMSO 81 mg/mL (200.28 mM)

Solubility in DMSO 50 mg/mL (123.63 mM)

Storage of Stock Solution
Aliquot and store at -20°C or

-80°C for long-term stability.

Note: Solubility can be affected by factors such as DMSO purity and temperature. The provided

values should be used as a guideline.

Experimental Protocols
Protocol 1: Preparation of a Concentrated (-)-Enitociclib
Stock Solution in DMSO
Objective: To prepare a high-concentration stock solution of (-)-Enitociclib in DMSO for

subsequent use in various assays.

Materials:

(-)-Enitociclib powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator (optional)

Water bath at 37°C (optional)

Procedure:
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Equilibrate: Allow the vial of (-)-Enitociclib powder to reach room temperature before

opening to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of (-)-Enitociclib powder.

Add Solvent: Add the calculated volume of anhydrous, high-purity DMSO to achieve the

desired stock concentration (e.g., 10 mM or 50 mM).

Dissolve:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect for any undissolved particles.

If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.

Alternatively, or in addition to sonication, gently warm the solution in a 37°C water bath for

5-10 minutes and vortex again.

Confirm Dissolution: Ensure the solution is clear and free of any particulate matter.

Aliquot and Store: Aliquot the stock solution into single-use volumes in sterile tubes to

minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
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Click to download full resolution via product page

Caption: Mechanism of action of (-)-Enitociclib as a CDK9 inhibitor.
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Caption: Troubleshooting workflow for (-)-Enitociclib solubility in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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